Cas no 1002243-79-9 (3-(4-Nitro-1H-pyrazol-1-yl)propanenitrile)

• Product Name: 3-(4-Nitro-1H-pyrazol-1-yl)propanenitrile
• CAS No: 1002243-79-9
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• MDL: MFCD02029339
• CID: 2092675
• PubChem ID: 4773276
• Update Time: 2025-04-21

3-(4-Nitro-1H-pyrazol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-Nitro-1H-pyrazol-1-yl)propanenitrile
• AKOS B016316
• AKOS PAO-1091
• ART-CHEM-BB B016316
• 3-(4-Nitro-1H-pyrazol-1-yl)
• 3-(4-NITRO-PYRAZOL-1-YL)-PROPIONITRILE
• 3-(4-nitro-1H-pyrazol-1-yl)propanenitrile(WXC05103)
• AS-63666
• EN300-229097
• AKOS000306147
• 3-(4-nitropyrazol-1-yl)propanenitrile
• AKOS015922259
• AVGYTRKUYWYTNV-UHFFFAOYSA-N
• STK305067
• 1H-Pyrazole-1-propanenitrile, 4-nitro-
• Z430615648
• 1002243-79-9
• 2-(4-NITRO-1H-PYRAZOL-1-YL)ETHYL CYANIDE
• W13358
• SCHEMBL22166004
• MFCD02029339
• 4-Nitro-1H-pyrazole-1-propanenitrile
• BBL038390
• ALBB-004633
• DB-397214

• MDL： MFCD02029339
• Inchi： 1S/C6H6N4O2/c7-2-1-3-9-5-6(4-8-9)10(11)12/h4-5H,1,3H2
• InChI Key： AVGYTRKUYWYTNV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C=1)CCC#N)=O

Computed Properties

• Exact Mass: 166.04907545g/mol
• Monoisotopic Mass: 166.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 87.4Ų

3-(4-Nitro-1H-pyrazol-1-yl)propanenitrile Security Information

• HazardClass：IRRITANT